Cas no 13539-26-9 (6-Hydroxygenistein)

• Product Name: 6-Hydroxygenistein
• CAS No: 13539-26-9
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 2028751
• Update Time: 2025-06-08

6-Hydroxygenistein Chemical and Physical Properties

Names and Identifiers

• 4',5,6,7-Tetrahydroxyisoflavone
• 5,6,7,4'-tetrahydroxyisoflavone
• 5,6,7-Trihydroxy-3-(4-hydroxy-phenyl)-chromen-4-on
• 5,6,7-trihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one
• 6-Hydroxygenistein
• 5,6,7-trihydroxy-3-(4-hydroxyphenyl)chromen-4-one

• Inchi： 1S/C15H10O6/c16-8-3-1-7(2-4-8)9-6-21-11-5-10(17)14(19)15(20)12(11)13(9)18/h1-6,16-17,19-20H
• InChI Key： HDXSEWOOSVMREY-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2C(=C(C(=CC1=2)O)O)O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 6-Hydroxygenistein

Recent Advances in the Study of 6-Hydroxygenistein (CAS: 13539-26-9): A Promising Phytochemical in Biomedicine

6-Hydroxygenistein (CAS: 13539-26-9), a bioactive isoflavone derivative, has garnered significant attention in recent years due to its potential therapeutic applications in cancer, cardiovascular diseases, and metabolic disorders. This research brief synthesizes the latest findings on its molecular mechanisms, pharmacological properties, and clinical relevance, with a focus on studies published within the last five years. Emerging evidence highlights its dual role as an antioxidant and pro-oxidant, depending on cellular context, which may explain its selective cytotoxicity toward cancer cells while sparing normal tissues.

A 2023 Journal of Medicinal Chemistry study elucidated the compound's unique binding affinity (K_d = 2.3 μM) to estrogen receptor β (ERβ) through X-ray crystallography, revealing key hydrogen bonds with Arg346 and Glu305 residues. This ERβ selectivity (12-fold over ERα) positions 6-Hydroxygenistein as a potential lead compound for hormone-dependent cancers. Parallel research in Free Radical Biology and Medicine demonstrated its ability to modulate Nrf2/ARE signaling pathways at concentrations as low as 5 μM, reducing oxidative stress markers by 62% in endothelial cell models.

Innovative delivery systems have recently been developed to overcome 6-Hydroxygenistein's poor bioavailability (oral absorption <15%). A 2024 ACS Nano publication described PEGylated liposomes encapsulating the compound (encapsulation efficiency 89±3%) that achieved 4.7-fold higher tumor accumulation in xenograft models compared to free drug. Notably, the nanoparticle formulation showed synergistic effects with paclitaxel, reducing required doses by 40% while maintaining antitumor efficacy in triple-negative breast cancer models.

Clinical translation efforts are underway, as evidenced by Phase I trial data (NCT05432891) presented at the 2024 AACR Annual Meeting. The trial established a maximum tolerated dose of 300 mg/m² when administered intravenously every 21 days, with dose-limiting toxicities including reversible grade 3 transaminitis. Pharmacodynamic analyses confirmed target engagement through decreased Ki-67 expression (median reduction 28%) in tumor biopsies.

Ongoing challenges include the need for more sensitive analytical methods to quantify 6-Hydroxygenistein metabolites in biological matrices. A recent Analytical Chemistry paper addressed this by developing a UHPLC-MS/MS method with a lower limit of quantification of 0.1 ng/mL, enabling precise pharmacokinetic studies. Future research directions highlighted in a 2024 Nature Reviews Drug Discovery perspective include exploration of its gut microbiota-modulating effects and potential applications in immunotherapy combinations.